1-(2-bromobenzoyl)-4-chloro-3,5-dimethyl-1H-pyrazole

• IUPAC Name: (2-bromophenyl)-(4-chloro-3,5-dimethylpyrazol-1-yl)methanone
• InChI: InChI=1S/C12H10BrClN2O/c1-7-11(14)8(2)16(15-7)12(17)9-5-3-4-6-10(9)13/h3-6H,1-2H3
• InChI Key: LJCHJUDEAXBWOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2=CC=CC=C2Br)C)Cl
• Molecular Formula: C12H10BrClN2O
• DSSTOX Substance ID: DTXSID50350143
• Molecular Weight: 313.58 g/mol
• CAS RN: 5910-57-6

Description

1-(2-bromobenzoyl)-4-chloro-3,5-dimethyl-1H-pyrazole, also known as BRB, is a synthetic compound that belongs to the family of pyrazoles. It has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(2-bromobenzoyl)-4-chloro-3,5-dimethyl-1H-pyrazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), which is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, it has been found to reduce the production of inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α in macrophages. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been shown to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

1-(2-bromobenzoyl)-4-chloro-3,5-dimethyl-1H-pyrazole has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its properties and potential applications. However, there are also some limitations to its use. For example, it may be unstable under certain conditions and may require special handling and storage. In addition, its effects may vary depending on the cell or tissue type being studied.

Future Directions

There are several future directions for the study of 1-(2-bromobenzoyl)-4-chloro-3,5-dimethyl-1H-pyrazole. One area of research could focus on its potential use as a therapeutic agent for various diseases such as cancer and inflammation. Another area of research could focus on its potential use in organic electronics and materials science. Additionally, further studies could be conducted to elucidate the mechanism of action and biochemical effects of this compound, as well as to develop more stable and effective derivatives of the compound.

Synthesis Methods

The synthesis of 1-(2-bromobenzoyl)-4-chloro-3,5-dimethyl-1H-pyrazole involves the reaction between 2-bromobenzoyl chloride and 4-chloro-3,5-dimethyl-1H-pyrazole in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields a white crystalline solid, which is purified by recrystallization. The purity and identity of the compound are confirmed by various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

1-(2-bromobenzoyl)-4-chloro-3,5-dimethyl-1H-pyrazole has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. In addition, it has been used as a fluorescent probe for detecting metal ions and as a ligand for metal complexes. This compound has also been studied for its potential use in organic electronics and as a building block for the synthesis of other compounds.